Cas no 90123-67-4 (Benzoic acid, 2-[(2,6-difluorophenyl)amino]-)

Benzoic acid, 2-[(2,6-difluorophenyl)amino]- structure
90123-67-4 structure
Product Name:Benzoic acid, 2-[(2,6-difluorophenyl)amino]-
CAS No:90123-67-4
MF:C13H9F2NO2
MW:249.212870359421
CID:793876
PubChem ID:13320613
Update Time:2025-04-19

Benzoic acid, 2-[(2,6-difluorophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-[(2,6-difluorophenyl)amino]-
    • 2-(2,6-difluoroanilino)benzoic acid
    • AKOS011514471
    • 90123-67-4
    • SCHEMBL24021598
    • DTXSID80536736
    • Inchi: 1S/C13H9F2NO2/c14-9-5-3-6-10(15)12(9)16-11-7-2-1-4-8(11)13(17)18/h1-7,16H,(H,17,18)
    • InChI Key: MDPGGSSSOXCRRV-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1NC1C=CC=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 249.06013485g/mol
  • Monoisotopic Mass: 249.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 49.3Ų
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